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Compound of Interest

Compound Name: 2-Fluoro-5-nitrotoluene

Cat. No.: B1294961

Technical Support Center: 2-Fluoro-5-nitrotoluene

This guide provides essential information on the proper waste disposal and environmental
considerations for 2-Fluoro-5-nitrotoluene (CAS No. 455-88-9) for researchers, scientists, and
drug development professionals.

Troubleshooting Guide

This section addresses specific issues that may arise during experimentation, providing clear,
actionable steps.

Q1: What are the immediate first aid measures required for accidental exposure to 2-Fluoro-5-
nitrotoluene?

Al: In case of accidental exposure, immediate action is critical. The following steps should be
taken:

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1] Seek medical attention.

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[1] If skin irritation persists, consult a physician.[2]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1] If the person is not breathing, give artificial respiration. Seek medical attention.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1294961?utm_src=pdf-interest
https://www.benchchem.com/product/b1294961?utm_src=pdf-body
https://www.benchchem.com/product/b1294961?utm_src=pdf-body
https://www.benchchem.com/product/b1294961?utm_src=pdf-body
https://www.benchchem.com/product/b1294961?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1464918&productDescription=2-FLRO-5-NITROTOLUENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1464918&productDescription=2-FLRO-5-NITROTOLUENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1083206&productDescription=2-CHLRO-5-NITROTOLUENE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1464918&productDescription=2-FLRO-5-NITROTOLUENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

 Ingestion: If swallowed, call a poison control center or doctor if you feel unwell.[1] Clean the
mouth with water and drink plenty of water afterward.[2]

Q2: How should I handle a small spill of 2-Fluoro-5-nitrotoluene in the laboratory?
A2: For small spills, take the following precautions:
o Ensure adequate ventilation.

o Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and
a dust mask.[3]

o Absorb liquid spills with an inert material like vermiculite, dry sand, or earth.[4] For solid
spills, sweep up the material.[2][5]

o Collect the absorbed material or swept-up solid into a suitable, closed container for disposal.

[21[41[5]
o Clean the spill area thoroughly.
e Do not let the product enter drains.[5]

Q3: What personal protective equipment (PPE) is mandatory when working with 2-Fluoro-5-
nitrotoluene?

A3: The following PPE is required to ensure personal safety:
o Eye/Face Protection: Use safety glasses with side-shields or a face shield.[5][6]

o Skin Protection: Wear protective gloves and impervious clothing.[1][6] Gloves must be
inspected before use.[5]

o Respiratory Protection: If dust or vapors are generated, use a NIOSH (US) or EN 166 (EU)
approved respirator.[3][5] Work under a fume hood.[7]

Q4: What are the initial actions to take in the event of a large spill?

A4: For large spills, prioritize safety and containment:
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e Evacuate all non-essential personnel from the area.[4][6]
+ Remove all sources of ignition as the substance is combustible.[4]
o Ensure the area is well-ventilated.

« If you are trained and equipped to handle the spill, follow the containment procedures for a
small spill on a larger scale.[4]

o Prevent the spill from entering drains or waterways.[2][5]

It may be necessary to contain and dispose of nitrotoluenes as hazardous waste; contact
your Department of Environmental Protection (DEP) or the regional EPA office for specific
recommendations.[4]

Frequently Asked Questions (FAQs)

Q1: What is the correct procedure for disposing of waste 2-Fluoro-5-nitrotoluene?
Al: Waste 2-Fluoro-5-nitrotoluene must be treated as hazardous waste.[4]

» Dispose of the contents and container at an approved waste disposal plant.[1]

e |t is recommended to dissolve or mix the material with a combustible solvent and burn itin a
chemical incinerator equipped with an afterburner and scrubber.[5][6]

» Always follow local, regional, and national hazardous waste regulations for complete and
accurate classification and disposal.[2] Do not dump into sewers or waterways.[8]

Q2: What are the known environmental hazards associated with 2-Fluoro-5-nitrotoluene?

A2: While specific ecological data for 2-Fluoro-5-nitrotoluene is limited, nitrotoluene
compounds, in general, are considered toxic to aquatic organisms and may cause long-term
adverse effects in the aquatic environment.[2][5] Discharge into the environment must be
avoided.[5] The substance is not expected to adsorb significantly to suspended solids and
sediment in water.[9]

Q3: Are there specific storage requirements to prevent environmental contamination?
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A3: Yes, proper storage is crucial.

Store in a cool, dry, and well-ventilated place.[1][6]

Keep containers tightly closed.[2][6][8]

Store locked up.[7][8]

Keep the product and any empty containers away from heat and sources of ignition.[1]
Q4: What are the hazardous decomposition products of 2-Fluoro-5-nitrotoluene?

A4: When heated or in a fire, 2-Fluoro-5-nitrotoluene can decompose and produce poisonous
and irritating fumes.[4][10] These include nitrogen oxides (NOx), carbon monoxide (CO),
carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[1]

Q5: Is 2-Fluoro-5-nitrotoluene considered persistent, bioaccumulative, or toxic (PBT)?

A5: Based on available data for similar compounds, this substance/mixture does not contain
components considered to be persistent, bioaccumulative, and toxic (PBT) or very persistent
and very bioaccumulative (vPvB) at levels of 0.1% or higher.[5][8]

Data Presentation

Summary of Physical and Chemical Properties
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Property Value

CAS Number 455-88-9[3][11][12][13]

Molecular Formula C7H6FNO2[1][13][14]

Molecular Weight 155.13 g/mol [13][14]

Appearance Yellow Solid[1]

Melting Point 36 - 41 °C/96.8 - 105.8 °F[1][3][11]

Boiling Point 99.3 - 100 °C/ 210.7 - 211.1 °F @ 13 mmHg|[1]
[3](11]

Flash Point 105 °C / 221 °F (closed cup)[1][3]

Storage Class Combustible Solids[3]

Experimental Protocols

Protocol for Laboratory Spill Cleanup

This protocol outlines the steps for managing a spill of 2-Fluoro-5-nitrotoluene in a laboratory
setting.

1.0 Objective To safely contain, clean up, and dispose of spilled 2-Fluoro-5-nitrotoluene while
minimizing exposure to personnel and the environment.

2.0 Materials

 Spill kit containing:
o Inert absorbent material (e.g., vermiculite, dry sand)[4]
o Scoop or brush and dustpan
o Sealable, labeled hazardous waste containers[4][5]

» Personal Protective Equipment (PPE):
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[e]

Chemical-resistant gloves[1]

(¢]

Safety goggles or face shield[1]

[¢]

Lab coat or impervious clothing[1]

[¢]

NIOSH-approved respirator for dusts/vapors|[3]
3.0 Procedure
» Assess the Situation:

o Immediately alert others in the vicinity.

o If the spill is large or involves other reactive chemicals, evacuate the area and contact
emergency services.

e Secure the Area:
o Restrict access to the spill area.
o Ensure adequate ventilation. Turn on fume hoods if safe to do so.
o Eliminate all ignition sources.[4]
e Don Personal Protective Equipment (PPE):
o Put on all required PPE before approaching the spill.
e Contain the Spill:
o For liquid spills, surround the area with absorbent material to prevent it from spreading.
o For solid spills, carefully sweep up the material to avoid creating dust.[5]
e Absorb and Collect:

o Cover the liquid spill with absorbent material and allow it to be fully absorbed.[4]
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o Using a scoop or brush, carefully collect the absorbed material or the swept-up solid.[2][5]

o Place the collected waste into a designated, sealable hazardous waste container.[2][4][5]

o Decontaminate the Area:
o Wash the spill area with soap and water.

o Collect the cleaning materials (e.g., paper towels) and place them in the hazardous waste
container.

o Dispose of Waste:

o Seal and clearly label the hazardous waste container with the chemical name and hazard
warnings.

o Arrange for disposal through your institution's environmental health and safety office,
following all regulations for hazardous chemical waste.[1][4]

e Post-Cleanup:
o Remove and dispose of contaminated PPE in the hazardous waste container.
o Wash hands thoroughly with soap and water.[1]
o Document the spill and cleanup procedure as required by your institution.

Mandatory Visualization

Logical Workflow for Safe Handling and Disposal
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Preparation & Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Well-Ventilated Area
(Fume Hood)

Waste Generatign & Segregation

[Waste GeneratecD
Accidental Spill?

Yes \Qlo
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Click to download full resolution via product page

Caption: Safe Handling and Disposal Workflow for 2-Fluoro-5-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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